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Compound of Interest

Compound Name: Quinoline-3-thiol

Cat. No.: B1321428

Disclaimer: A specific Safety Data Sheet (SDS) for Quinoline-3-thiol was not found. The
following guidance is based on the known hazards of the parent compound, quinoline, and
general safety practices for thiol-containing compounds. Researchers, scientists, and drug
development professionals must conduct a thorough risk assessment and consult the specific
SDS for Quinoline-3-thiol before handling this chemical.

Quinoline is classified as a substance that is toxic if swallowed, harmful in contact with skin,
causes skin and serious eye irritation, is suspected of causing genetic defects, may cause
cancer, and is toxic to aquatic life with long-lasting effects.[1][2][3] Thiol compounds are known
for their strong, unpleasant odors and can be irritants. Therefore, stringent safety measures are
imperative when handling Quinoline-3-thiol.

Hazard Identification and Classification

The following table summarizes the hazard classifications for Quinoline, which should be
considered as potential hazards for Quinoline-3-thiol in the absence of specific data.
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Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

Category 3 H301: Toxic if swallowed.[1][3]

H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 )
skin.[1][3]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[1][3]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects.[1][2]
Carcinogenicity Category 1B H350: May cause cancer.[1][2]
Hazardous to the Aquatic H411: Toxic to aquatic life with
Category 2

Environment, Chronic Hazard

long lasting effects.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Quinoline-3-thiol. The following table

outlines the recommended PPE.
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Body Part

Equipment

Standard

Eyes/Face

Safety glasses with side-
shields or chemical splash
goggles. A face shield may be

required for larger quantities.

NIOSH (US) or EN 166 (EU)
approved.[2]

Skin

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect gloves for integrity

before use.

Tested according to EN 374.[1]

Body

A flame-resistant lab coat.

Respiratory

In case of inadequate
ventilation or potential for
aerosol generation, use a
NIOSH/MSHA approved
respirator with an appropriate

cartridge.

Operational Plan: Step-by-Step Handling Protocol

This protocol provides a general workflow for handling Quinoline-3-thiol in a laboratory

setting.

» Preparation:

o Ensure a calibrated and certified chemical fume hood is used for all manipulations.

o Verify that an eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound.

o Ensure proper waste containers are labeled and available.

e Handling:

o Wear all required PPE as specified in the table above.
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[e]

Handle the compound exclusively within the fume hood to minimize inhalation exposure.

o

Avoid direct contact with skin and eyes.[2]

[¢]

Use only non-sparking tools, especially if the compound is volatile or handled near
flammable solvents.[4]

[¢]

Keep containers tightly closed when not in use.[2][5]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly dispose of all contaminated waste as described in the disposal plan below.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Butyne_1_thiol_A_Safety_and_Operational_Guide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Situation Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water.[1] Remove contaminated

clothing. Seek medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally.[2] Remove contact lenses

if present and easy to do so.[5] Seek immediate

medical attention.

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[2]

Evacuate the area. For minor spills, absorb with
an inert material (e.g., vermiculite, sand) and

Spill collect into a sealed container for disposal.[6]
For major spills, contact your institution's

emergency response team.[6]

Disposal Plan

Proper disposal of Quinoline-3-thiol and associated waste is crucial to prevent environmental
contamination and ensure safety.

o Waste Segregation:

o All solid waste contaminated with Quinoline-3-thiol (e.g., gloves, absorbent paper, pipette
tips) should be collected in a dedicated, clearly labeled hazardous waste container.

o All liquid waste, including reaction mixtures and solvent rinses, should be collected in a
separate, labeled hazardous waste container.
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BENGHE

e Container Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name
"Quinoline-3-thiol".[4]

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area away from incompatible materials.[4]

e Final Disposal:
o Disposal must be carried out by a licensed hazardous waste disposal company.[4]
o Do not dispose of Quinoline-3-thiol down the drain or in regular trash.[4][6]

Experimental Protocols and Data

No specific experimental protocols for Quinoline-3-thiol were found. The following table
contains physical and chemical properties for the related compound, Quinoline. This data is for
reference only and may not be representative of Quinoline-3-thiol.

Property Value for Quinoline
Molecular Formula C9H7N

Molecular Weight 129.16 g/mol

Appearance Colorless to brown liquid
Odor Characteristic odor

Melting Point -15°C/5°F

Boiling Point 237 °C / 458.6 °F

Flash Point 101 °C/ 213.8 °F (closed cup)

Autoignition Temperature

480 °C /896 °F

Water Solubility

Slightly soluble
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General Workflow for Handling Hazardous Chemicals

Preparation

Review SDS and Conduct Risk Assessment

:

Prepare Fume Hood and Verify Safety Equipment

:

Don Personal Protective Equipment (PPE)

Handling

Weigh/Measure Chemical in Fume Hood

:

Perform Experiment

l

Keep Containers Closed

Cleanup and Disposal

Decontaminate Work Area and Equipment

:

Segregate and Label Hazardous Waste

l

Remove PPE and Wash Hands
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Chemical Spill Response Decision Tree

Chemical Spill Occurs
Is the spill major?

Are you trained and equipped
to handle the spill?

Evacuate the area. Contain the spill with
Alert emergency response. absorbent material.

i

Collect waste into a
sealed container.

i

Decontaminate the spill area.

Notify supervisor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemos.de [chemos.de]

e 2. cdhfinechemical.com [cdhfinechemical.com]
3. thermofishersci.in [thermofishersci.in]

e 4. benchchem.com [benchchem.com]

e 5. lobachemie.com [lobachemie.com]

e 6. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Quinoline-3-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321428#personal-protective-equipment-for-
handling-quinoline-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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